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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling, storage, and disposal of 1-ethoxyoctane. This document provides a comprehensive
overview of its physicochemical properties, toxicological profile, and recommended safety
protocols.

Chemical and Physical Properties

1-Ethoxyoctane, an ether, possesses a range of physicochemical properties relevant to its
handling and storage. A summary of these properties is presented in Table 1. These values
have been compiled from various chemical databases and supplier information.
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Property Value Source

Molecular Formula C10H220 LookChem[1], PubChem][2]
Molecular Weight 158.28 g/mol LookChem([1], PubChem[2]
CAS Number 929-61-3 LookChem[1], PubChem][2]
Appearance Colorless liquid (presumed) General chemical knowledge
Boiling Point 186.7 °C at 760 mmHg LookChem([1]

Melting Point 12.5°C LookChem[1]

Flash Point 56.9 °C LookChem[1]

Density 0.791 g/cm3 LookChem([1]

Vapor Pressure 0.899 mmHg at 25 °C LookChem[1]

Refractive Index 1.415 LookChem([1]

LogP (Octanol/Water Partition

Coefficient) 3.9 LookChem[1]

Hydrogen Bond Donor Count 0 LookChem[1]

Hydrogen Bond Acceptor 1 LookChem[1]

Count

Toxicological Profile and GHS Classification

A complete, officially endorsed Safety Data Sheet (SDS) with a GHS classification for 1-
ethoxyoctane is not readily available. However, based on the toxicological data of structurally
similar short-chain alkyl ethers and general principles of chemical toxicology, a presumptive
hazard classification can be made. Short-chain ethers can cause skin and eye irritation.[3]
Toxicological studies on ethylene glycol alkyl ethers have shown potential for testicular atrophy
and embryotoxic effects in animal studies.[4][5]

Inferred GHS Classification:
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Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
H226:
Flammable . o
o Category 3 GHSO02 Warning Flammable liquid
Liquids
and vapor
Skin
) o ) H315: Causes
Corrosion/Irritatio  Category 2 GHSO07 Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A GHSO07 Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 GHSO07 Warning cause respiratory
(Respiratory irritation

Tract Irritation)

Disclaimer: This GHS classification is inferred based on the properties and toxicological data of
similar chemicals and should be used for guidance only. A definitive classification should be
obtained from a certified supplier.

Experimental Protocols for Hazard Assessment

The assessment of skin and eye irritation is a critical component of the safety evaluation for
chemicals like 1-ethoxyoctane. The following are summaries of widely accepted OECD
guidelines for these tests.

Skin Irritation Testing (based on OECD Guideline 439: In
Vitro SKkin Irritation: Reconstructed Human Epidermis
Test Method)

This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess the
skin irritation potential of a chemical.
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Methodology:

o Test System: A commercially available, validated RhE model is used.

e Procedure:

[¢]

A small volume of the test chemical (1-ethoxyoctane) is applied topically to the surface of
the RhE tissue.

o

The tissue is incubated for a defined period (e.g., 60 minutes).

[e]

Following incubation, the test chemical is removed by rinsing.

o

The tissue is then incubated for a further post-exposure period (e.g., 42 hours).

 Viability Assessment: Cell viability is measured using a colorimetric assay, typically the MTT
assay. The reduction of MTT to a colored formazan salt by mitochondrial dehydrogenases of
viable cells is quantified spectrophotometrically.

o Classification: A chemical is identified as an irritant (GHS Category 2) if the mean tissue
viability is reduced below a defined threshold (typically < 50%) compared to the negative
control.

Eye Irritation Testing (based on OECD Guideline 492:
Reconstructed human Cornea-like Epithelium (RhCE)
test method)

This in vitro method uses a reconstructed human cornea-like epithelium (RhCE) model to
identify chemicals that cause serious eye damage or eye irritation.

Methodology:
o Test System: A validated RhCE model is employed.
e Procedure:

o The test chemical is applied to the surface of the RhCE tissue.
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o The tissue is incubated for a specified time.

o After exposure, the chemical is washed off.

 Viability Measurement: Similar to the skin irritation test, cell viability is determined using the
MTT assay.

» Classification: The classification is based on the reduction in tissue viability. A chemical
causing a significant decrease in viability is considered an eye irritant.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 1-ethoxyoctane is paramount to prevent exposure and ensure laboratory
safety. The following diagram outlines the recommended handling workflow.
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Caption: Recommended workflow for handling 1-ethoxyoctane.
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Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of

potential splashing, chemical-resistant aprons and boots are recommended.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a

fume hood is not available, a respirator with an appropriate organic vapor cartridge should

be used.

First Aid Measures

In the event of exposure to 1-ethoxyoctane, immediate first aid is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire Fighting Measures and Spill Response
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Fire Fighting:

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and
flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Spill Response:

The logical flow for responding to a 1-ethoxyoctane spill is outlined below.

Absorb with Inert Material ‘ ‘ Collect and Dispose }—P‘ Clean Area Report Incident

‘ Contain Spil ‘

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-ethoxyoctane spill.

Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

» Store away from oxidizing agents.

Disposal:

» Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.

e Do not allow to enter drains or waterways.
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This technical guide provides a comprehensive overview of the safety and handling
considerations for 1-ethoxyoctane. Adherence to these guidelines is essential for maintaining
a safe research environment. It is strongly recommended to consult the supplier-specific Safety
Data Sheet (SDS) upon receipt of the chemical for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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